Cas no 132706-25-3 (3-Phenoxythiophene-2-carbaldehyde)

3-Phenoxythiophene-2-carbaldehyde Properties

Names and Identifiers

• 3-Phenoxythiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde,3-phenoxy-
• 2-Thiophenecarboxaldehyde,3-phenoxy
• 3-phenoxythiophen-2-carboxaldehyde
• 3-Phenoxy-thiophene-2-carbaldehyde
• BUTTPARK 48\04-61
• 3-phenoxy-thiophen-2-carbaldehyde
• 3-PHENOXYTHIOPHENE-2-CARBOXALDEHYDE
• 2-Formyl-3-phenoxythiophene, 3-Phenoxy-2-thenaldehyde, [(2-Formylthien-3-yl)oxy]benzene
• BP-10031
• CS-0205882
• 3-phenoxythiophene-2-carbaldehyde, AldrichCPR
• FT-0616320
• 2-Thiophenecarboxaldehyde, 3-phenoxy-
• 132706-25-3
• 3-phenoxythiophene-2-carbaldehyde
• 3-phenoxy-2-thiophenecarbaldehyde
• QHJDRZXMSDASSH-UHFFFAOYSA-N
• A806483
• SCHEMBL5662854
• MFCD00178748
• PS-4392
• DTXSID20381222
• W-205412
• AKOS015908921
• DB-042130
• 3-Phenoxythiophene-2-carboxaldehyde
• 3-PHENOXYTHIOPHENE-2-CARBALDEHYDE
• +Expand

• MDL： MFCD00178748
• InChIKey： QHJDRZXMSDASSH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8O2S/c12-8-11-10(6-7-14-11)13-9-4-2-1-3-5-9/h1-8H
• SMILES： C1=CC=C(C=C1)OC2=C(C=O)SC=C2

Computed Properties

• Exact Mass: 204.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.02450067g/mol
• Heavy Atom Count: 14
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• LogP: 3.35290
• PSA: 54.54000
• Boiling Point: 184 °C

3-Phenoxythiophene-2-carbaldehyde Security Information

• Safety Instruction： 26-36/37
• Dangerous goods sign： Xi
• Risk Phrases： 22-36-43

3-Phenoxythiophene-2-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%